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Introduction
Cucurbituril, a fascinating and versatile macrocycle, has carved a unique niche in the realm of

supramolecular chemistry. Its pumpkin-shaped structure, comprising a hydrophobic cavity and

two polar carbonyl-fringed portals, allows for the encapsulation of a diverse array of guest

molecules, leading to a wide range of applications in drug delivery, catalysis, and materials

science. This technical guide provides a comprehensive overview of the discovery and history

of cucurbituril, its physicochemical properties, detailed experimental protocols for its synthesis

and characterization, and a look into its ever-expanding applications.

A Journey Through Time: The Discovery and
History of Cucurbituril
The story of cucurbituril is one of a serendipitous discovery, a long period of obscurity, and a

vibrant resurgence. Initially synthesized in 1905 by the German chemist Robert Behrend, the

true nature of this molecule remained a mystery for over seven decades.[1][2] It was not until

1981 that the structure of the most common homologue, cucurbit[3]uril, was elucidated by

William L. Mock and his colleagues using X-ray crystallography.[1][2] This seminal work ignited

the field of cucurbituril chemistry. A significant breakthrough came in 2000 when the research

group of Kim Kimoon successfully synthesized and isolated other members of the cucurbituril

family, namely cucurbit[4]uril (CB[4]), cucurbit[5]uril (CB[5]), and cucurbit[6]uril (CB[6]).[1] This
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expansion of the cucurbituril family opened up new avenues for research, as the different cavity

sizes allowed for the encapsulation of a wider variety of guest molecules. The name

"cucurbituril" was proposed by Mock due to the molecule's resemblance to a pumpkin, a

member of the plant family Cucurbitaceae. The nomenclature cucurbit[n]uril, or more commonly

CB[n], is used to denote the number of glycoluril units (n) that make up the macrocycle.[1]

Historical Timeline of Cucurbituril Research

1905
Robert Behrend first synthesizes cucurbituril, but its structure remains unknown.

1981
William L. Mock elucidates the structure of cucurbit[6]uril (CB[6]).

76 years of obscurity
2000

Kim Kimoon's group synthesizes and isolates CB[5], CB[7], and CB[8].

Expansion of the family
2002

Day and coworkers discover the CB[5]@CB[10] inclusion complex.

Discovery of larger homologues
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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